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Compound of Interest

Compound Name: Acrylic acid, 2-norbornyl ester

CAS No.: 10027-06-2

Cat. No.: B160366
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Executive Summary
2-Norbornyl acrylate (CAS: 10027-06-2) represents a critical class of alicyclic acrylate

monomers used to engineer high-performance polymers. Distinguished by its bicyclic

[2.2.1]heptane pendant group, this monomer bridges the performance gap between flexible

linear acrylates (e.g., n-butyl acrylate) and highly rigid, bulky monomers like adamantyl acrylate

or isobornyl acrylate.

Its primary utility lies in ArF (193 nm) lithography, where its alicyclic structure provides essential

optical transparency and plasma etch resistance. Additionally, in UV-curable coatings and

adhesives, it functions as a reactive diluent that enhances glass transition temperature (

) and adhesion while minimizing polymerization shrinkage.
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The defining feature of 2-norbornyl acrylate is the norbornyl ester group.[1] Unlike linear alkyl

chains, the norbornyl moiety is a bridged bicyclic structure. This rigidity restricts segmental

rotation in the polymer backbone, directly influencing the macroscopic thermal and mechanical

properties.

Key Structural Characteristics:

Bicyclic Framework: High carbon-to-hydrogen (C/H) ratio improves dry etch resistance.

Steric Bulk: Increases the free volume of the polymer, reducing shrinkage during curing.

Lack of Aromaticity: Crucial for optical transparency at deep ultraviolet (DUV) wavelengths

(193 nm), where aromatic rings absorb strongly.

Isomerism: Exo vs. Endo
The 2-norbornyl group exists as two stereoisomers: exo and endo.

Endo Isomer: The acrylate group is on the same side as the methylene bridge (C7).

Exo Isomer: The acrylate group is on the opposite side.

In commercial synthesis, the thermodynamic and kinetic control of the precursor (2-

norbornanol) determines the ratio. While the exo isomer is thermodynamically more stable,

many industrial grades are mixtures. The isomeric ratio affects the monomer's reactivity and

the final polymer's packing density, with high-exo content often yielding slightly higher

due to more efficient packing.
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Figure 1: Functional segmentation of the 2-norbornyl acrylate molecule.
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The following data characterizes high-purity 2-norbornyl acrylate. Researchers should note that

commercial "technical grades" may contain inhibitors (e.g., MEHQ) and varying isomeric ratios.

Property Value / Description Relevance

CAS Number 10027-06-2 Identity verification

Molecular Formula Stoichiometry calculations

Molecular Weight 166.22 g/mol Polymerization kinetics

Appearance Colorless to pale yellow liquid Optical applications

Boiling Point ~85-90°C at 10 mmHg Purification/Distillation

Density ~1.02 g/cm³ Formulation weight/volume

Refractive Index Optical coating matching

Homopolymer ~55°C - 70°C (Inferred) Hardness/Flexibility balance

Solubility
Soluble in esters, ketones,

aromatics; Insoluble in water
Solvent selection

Scientist’s Note on

: While Isobornyl Acrylate (IBOA) exhibits a

of ~94°C due to its three methyl groups locking the ring structure, 2-Norbornyl Acrylate lacks
these methyls. Consequently, its homopolymer

is typically lower (approx. 55-70°C) but significantly higher than linear acrylates like n-butyl
acrylate (-54°C). This makes it an excellent "toughening" monomer that adds hardness without
excessive brittleness.

Synthesis & Manufacturing Protocols
The industrial synthesis typically avoids the direct Diels-Alder reaction of acrylate with

cyclopentadiene (which yields norbornenyl acrylate, an unsaturated ring). Instead, it follows a

hydration-esterification route to ensure a saturated bicyclic ring.
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Synthetic Pathway
Hydration: Norbornene reacts with water (acid-catalyzed) to form 2-norbornanol. This step

establishes the exo/endo stereochemistry.

Esterification: 2-Norbornanol is esterified with acrylic acid (or transesterified with methyl

acrylate) to yield the target monomer.
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Figure 2: Industrial synthesis pathway yielding the saturated norbornyl ester.

Experimental Protocol: Laboratory Scale Purification
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Commercial samples often contain 100-500 ppm of MEHQ inhibitor. For precision

polymerization kinetics or optical applications, inhibitor removal is mandatory.

Column Chromatography: Pass the monomer through a column of basic alumina (activated)

to remove phenolic inhibitors.

Vacuum Distillation: Distill under reduced pressure (< 5 mmHg) to prevent thermal

polymerization. Caution: Maintain temperature below 60°C to avoid auto-polymerization.

Storage: Store at -20°C in the dark.

Applications in Advanced Materials
ArF Photoresists (193 nm Lithography)
This is the most critical high-value application.

The Problem: Traditional aromatic photoresists (used in 248 nm KrF lithography) are opaque

at 193 nm.

The Solution: 2-Norbornyl acrylate provides the necessary etch resistance (due to the

alicyclic ring) while remaining transparent at 193 nm.

Mechanism: It is copolymerized with acid-labile monomers (e.g., tert-butyl acrylate) and polar

monomers (e.g., mevalonic lactone methacrylate) to balance adhesion, solubility switch, and

etch stability.

UV-Curable Coatings & Adhesives
In UV formulations, 2-norbornyl acrylate acts as a reactive diluent.

Low Shrinkage: The bulky norbornyl group occupies significant volume. When the double

bond converts to a single bond during polymerization, the relative loss of free volume is

lower compared to small linear monomers, reducing stress and shrinkage.

Adhesion: The alicyclic ring promotes adhesion to difficult substrates like polycarbonate and

metals, likely due to surface energy matching and reduced internal stress.
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Safety & Handling (SDS Summary)
Hazard Classification:

Skin Irritation: Category 2[2]

Eye Irritation: Category 2A

Skin Sensitization: Category 1 (May cause allergic reaction)

Aquatic Toxicity: Chronic Category 2

Handling Protocols:

PPE: Nitrile gloves are required. Acrylates can penetrate latex rapidly.

Ventilation: Use in a fume hood. The vapor has a characteristic acrid odor.

Spill Management: Absorb with inert material (sand/vermiculite). Do not use combustible

materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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